molecular formula C13H12N2O3 B8682558 4-[2-Methyl-5-(methyloxy)-4-nitrophenyl]pyridine

4-[2-Methyl-5-(methyloxy)-4-nitrophenyl]pyridine

Cat. No.: B8682558
M. Wt: 244.25 g/mol
InChI Key: LYWKWKXEQABJGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[2-Methyl-5-(methyloxy)-4-nitrophenyl]pyridine is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12N2O3

Molecular Weight

244.25 g/mol

IUPAC Name

4-(5-methoxy-2-methyl-4-nitrophenyl)pyridine

InChI

InChI=1S/C13H12N2O3/c1-9-7-12(15(16)17)13(18-2)8-11(9)10-3-5-14-6-4-10/h3-8H,1-2H3

InChI Key

LYWKWKXEQABJGQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1C2=CC=NC=C2)OC)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 5-bromo-4-methyl-2-nitrophenyl methyl ether (6.0 g, 24.38 mmol), PdCl2(dppf)*DCM (1.43 g, 1.95 mmol) and 4-pyridylboronic acid (20.4 g, 165.8 mmol) in dioxane was deoxygenated by bubbling with N2 (g) for ca 15 min. To this solution was added degassed 2.0 N Na2CO3 (aq) (170 mL, 14.0 equiv.) and the resulting slurry was warmed to 80° C. for 24 h. The dioxane was removed under reduced pressure and the solids were dissolved in EtOAc and washed with H2O, dried (Na2SO4), and purified by flash chromatography to give the title compound of step A (2.81 g, 11.5 mmol, 57%). 1H NMR (400 MHz, CDCl3) δ ppm 8.72 (d, J=4.77 Hz, 2H), 7.79 (s, 1H), 7.22-7.31 (m, 2H), 6.90 (s, 1H), 3.95 (s, 3H), 2.22 (s, 3H).
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
20.4 g
Type
reactant
Reaction Step One
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0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1.43 g
Type
catalyst
Reaction Step One
Quantity
170 mL
Type
reactant
Reaction Step Two
Yield
57%

Synthesis routes and methods II

Procedure details

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